Cas no 2137729-64-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137729-64-5
• MF: C₁₂H₂₀ClNO₅
• MW: 293.743903160095
• CID: 5259234
• PubChem ID: 165439222
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• chloromethyl 5-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-2-carboxylate
• 2137729-64-5
• EN300-386546
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H20ClNO5/c1-12(2,3)19-11(16)14-6-8-4-5-9(18-8)10(15)17-7-13/h8-9H,4-7H2,1-3H3,(H,14,16)
• InChI Key： HCSIUEJIPZUIGU-UHFFFAOYSA-N
• SMILES： ClCOC(C1CCC(CNC(=O)OC(C)(C)C)O1)=O

Computed Properties

• Exact Mass: 293.1030004g/mol
• Monoisotopic Mass: 293.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 385.7±27.0 °C(Predicted)
• pka: 12.29±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound Introduction: CAS No. 2137729-64-5 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2137729-64-5 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further investigation due to its unique structural properties and potential biological activities. The study of such compounds is crucial in the quest to develop new therapeutic agents that can address unmet medical needs.

The chemical structure of CAS No. 2137729-64-5 exhibits distinct features that make it an intriguing subject for molecular biologists and chemists. Its molecular framework incorporates several functional groups that are known to interact with biological targets, suggesting a broad spectrum of potential applications. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of this compound towards various enzymes and receptors, which has been instrumental in guiding experimental design.

In the realm of drug discovery, the identification of novel scaffolds is paramount to overcoming resistance mechanisms and enhancing therapeutic efficacy. The INDEX NAME NOT YET ASSIGNED compound has been shown to exhibit inhibitory activity against several key targets, including those implicated in inflammatory diseases and cancer. Preliminary in vitro studies have demonstrated its ability to modulate signaling pathways associated with cell proliferation and apoptosis, making it a candidate for further preclinical development.

The synthesis of CAS No. 2137729-64-5 has been optimized to ensure high yield and purity, which are critical factors for pharmaceutical applications. Modern synthetic methodologies have allowed for the efficient construction of its complex framework, incorporating advanced techniques such as catalytic hydrogenation and cross-coupling reactions. These methods not only enhance the efficiency of production but also minimize byproduct formation, ensuring a more sustainable approach to drug development.

One of the most exciting aspects of this compound is its potential in addressing neurological disorders. Research has indicated that INDEX NAME NOT YET ASSIGNED may interact with neurotransmitter receptors, offering a novel mechanism of action for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors could lead to improved cognitive function and symptom relief for patients suffering from these debilitating conditions.

The pharmacokinetic properties of CAS No. 2137729-64-5 are also under investigation, as understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for its clinical success. Initial studies have shown promising results regarding its bioavailability and metabolic stability, suggesting that it may have a favorable pharmacokinetic profile for oral administration. This would be a significant advantage, as it could facilitate easier dosing regimens for patients.

Furthermore, the compound's potential toxicity profile is being thoroughly evaluated through comprehensive safety studies. These studies aim to identify any adverse effects associated with its use, ensuring that it meets stringent safety standards before moving into clinical trials. The use of advanced toxicological assays has allowed researchers to assess various endpoints, providing a comprehensive understanding of its safety profile.

The interdisciplinary nature of research involving INDEX NAME NOT YET ASSIGNED highlights the importance of collaboration between chemists, biologists, and pharmacologists. Such collaboration fosters innovation and accelerates the drug discovery process by integrating diverse expertise and perspectives. This approach has been instrumental in uncovering new therapeutic strategies and developing compounds like CAS No. 2137729-64-5 that hold promise for improving human health.

As research continues to evolve, the application of artificial intelligence (AI) and machine learning (ML) is becoming increasingly prevalent in drug discovery. These technologies have enabled researchers to analyze vast datasets rapidly, identifying patterns and correlations that may not be apparent through traditional methods. The integration of AI into the study of INDEX NAME NOT YET ASSIGNED has already led to significant insights into its biological activity and potential therapeutic applications.

The future prospects for CAS No. 2137729-64-5 are bright, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic potential. Clinical trials are planned to evaluate its efficacy in treating various diseases, including those mentioned above. These trials will provide critical data on its effectiveness and safety, paving the way for potential regulatory approval and commercialization.

In conclusion, INDEX NAME NOT YET ASSIGNED, identified by CAS No. 2137729-64-5, represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential biological activities make it a compelling candidate for further development. As research progresses, this compound holds the promise of contributing to the treatment of numerous diseases and improving patient outcomes worldwide.